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Compound of Interest

Compound Name:
2-Amino-2-(4-

sulfophenyl)propanoic acid

CAS No.: 169209-64-7

Cat. No.: B063739

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulfonated amino acids, a unique class of molecules combining the structural features of amino

acids with the strong acidic properties of the sulfonic acid group, have emerged as versatile

scaffolds in medicinal chemistry. Their ability to mimic endogenous ligands, interact with

biological targets, and maintain favorable physicochemical properties has led to the

development of several successful therapeutic agents and promising clinical candidates. This

guide provides a comparative overview of key sulfonated amino acids, their biological targets,

quantitative performance data, and the detailed experimental protocols used to evaluate them.

Key Therapeutic Areas and Lead Compounds
The application of sulfonated amino acids in drug discovery is diverse, with significant

contributions in neuroscience and inflammatory diseases. This guide will focus on a

comparison of two major classes: GABAergic/Glutamatergic modulators and Serine Protease

Inhibitors.
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Central Nervous System (CNS) Modulators: Primarily derivatives of taurine, these

compounds target receptors involved in neurotransmission.

Homotaurine (Tramiprosate): Investigated for Alzheimer's disease, it acts as a GABA

receptor agonist and an inhibitor of amyloid-beta aggregation.[1][2]

Acamprosate (N-acetylhomotaurine): An approved treatment for alcohol dependence, it

modulates glutamatergic neurotransmission, particularly at the NMDA receptor.[1][3]

Enzyme Inhibitors: Simple sulfonated amino acid esters have shown potent, irreversible

inhibition of serine proteases.

Sulfonated Amino Acid Esters: Derivatives of valine, norvaline, and norleucine have been

identified as potent inhibitors of Human Leukocyte Elastase (HLE), an enzyme implicated

in inflammatory diseases.[4][5]

Comparative Biological Activity Data
The following tables summarize the quantitative data for representative sulfonated amino acids

against their primary biological targets.

Table 1: CNS-Acting Sulfonated Amino Acid Derivatives
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Compound Target Assay Type
Key
Parameter

Value Reference

Homotaurine
GABA-A

Receptor

Radioligand

Displacement

([³H]muscimol

)

IC₅₀ 158 ± 10 nM [6]

Acamprosate

NMDA

Receptor

(NR1/NR2B)

Electrophysio

logy

(Xenopus

oocytes)

IC₅₀ ~250 µM [7]

Acamprosate

NMDA

Receptor

(NR1/NR2A)

Electrophysio

logy

(Xenopus

oocytes)

IC₅₀ ~350 µM [7]

Table 2: Sulfonated Amino Acid Esters as Serine Protease Inhibitors

Compound
Class

Target Inhibition Type Potency Reference

Sulfonate salts of

L-norleucine, L-

norvaline, L-

valine methyl

esters

Human

Leukocyte

Elastase (HLE)

Irreversible

Described as the

"most potent" in

the series.

[4]

Aryl sulfonate

salts (for

comparison)

Human

Leukocyte

Elastase (HLE)

Irreversible
kobsd/[I] up to

13,500 M⁻¹s⁻¹
[3]

Sivelestat (for

comparison)

Human

Neutrophil

Elastase (HNE)

Competitive IC₅₀ = 44 nM [8][9]
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Note: Specific IC₅₀ values for the simple sulfonated amino acid esters against HLE were not

available in the reviewed literature; however, their high potency was consistently noted.

Visualized Mechanisms and Workflows
Diagrams created using Graphviz illustrate key concepts in the study of sulfonated amino

acids.

Screening Workflow for HLE Inhibitors

Start with Sulfonated Amino Acid Library Primary Screen:
Fluorogenic HLE Activity Assay Determine IC₅₀ for HitsActive Compounds Mechanism of Inhibition Studies

(e.g., Reversibility, Kinetics)
Selectivity Profiling

(vs. other serine proteases like trypsin, chymotrypsin) Lead Optimization

Click to download full resolution via product page

Caption: High-throughput screening cascade for identifying novel Human Leukocyte Elastase

inhibitors.
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Homotaurine's Dual Mechanism in Alzheimer's Disease

Soluble Aβ Monomers

Toxic Aβ Oligomers

Aggregation

Amyloid Plaques Neurotoxicity & Cognitive Decline

Homotaurine

Binds & Stabilizes

GABA-A Receptor

Agonist Activity

Increased Neuronal Inhibition
(Neuroprotective Effect)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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